4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine

• IUPAC Name: 4-methyl-4-(5-methylfuran-2-yl)-N-(1-naphthalen-1-ylethyl)pentan-2-amine
• InChI: InChI=1S/C23H29NO/c1-16(15-23(4,5)22-14-13-17(2)25-22)24-18(3)20-12-8-10-19-9-6-7-11-21(19)20/h6-14,16,18,24H,15H2,1-5H3
• InChI Key: NPORLOPTWBLJAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)(C)CC(C)NC(C)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C23H29NO
• Molecular Weight: 335.5 g/mol

Description

4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine, also known as MNPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MNPA belongs to the class of phenethylamines and has a unique chemical structure that makes it a promising candidate for further investigation.

Mechanism of Action

4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine acts as a potent inhibitor of the serotonin transporter, which is responsible for the reuptake of serotonin into presynaptic neurons. By inhibiting the reuptake of serotonin, 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine increases the concentration of serotonin in the synaptic cleft, leading to an increase in serotonin signaling. This increase in serotonin signaling has been shown to have antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has been shown to have a range of biochemical and physiological effects. In animal studies, 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has been shown to increase the concentration of serotonin in the brain, leading to anxiolytic and antidepressant effects. 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has also been shown to have a low toxicity profile, making it a viable option for further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine is its unique chemical structure, which makes it a promising candidate for further investigation. 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has also been shown to have a low toxicity profile, making it a viable option for in vivo studies. However, 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has limited solubility in water, which can make it challenging to work with in some experimental settings.

Future Directions

There are several future directions for 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine research. One area of investigation is the development of new drugs based on the structure of 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine. 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has a unique mechanism of action, which makes it a promising candidate for the development of new drugs for the treatment of depression and anxiety disorders. Another area of investigation is the optimization of the synthesis method to yield higher purity and yield of 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine. This would make 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine more accessible for scientific research and drug development. Finally, the investigation of the long-term effects of 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine on the brain and behavior is an area of interest for future research.
Conclusion
In conclusion, 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine is a chemical compound with a unique chemical structure that has gained attention in scientific research due to its potential therapeutic applications. 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has been investigated for its potential use in the treatment of depression and anxiety disorders. 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine acts as a potent inhibitor of the serotonin transporter, leading to an increase in serotonin signaling and anxiolytic and antidepressant effects. 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has several advantages and limitations for lab experiments, and there are several future directions for 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine research, including the development of new drugs and the investigation of the long-term effects of 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine on the brain and behavior.

Synthesis Methods

The synthesis of 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine involves several steps, including the preparation of 5-methyl-2-furaldehyde, which is then reacted with 4-methylaminobenzaldehyde to yield the intermediate compound. The intermediate is then reacted with 1-naphthylacetonitrile in the presence of a reducing agent to produce 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine. The synthesis of 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has been optimized to yield high purity and yield, making it a viable option for scientific research.

Scientific Research Applications

4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has been investigated for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has been shown to have a high affinity for the serotonin transporter, which makes it a potential candidate for the treatment of depression and anxiety disorders. 4-methyl-4-(5-methyl-2-furyl)-N-[1-(1-naphthyl)ethyl]-2-pentanamine has also been shown to have a unique mechanism of action, which makes it a promising candidate for the development of new drugs.